![molecular formula C18H17ClN2O2 B297083 5-[2-(4-Chlorophenoxy)propan-2-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole](/img/structure/B297083.png)
5-[2-(4-Chlorophenoxy)propan-2-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole
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Overview
Description
5-[2-(4-Chlorophenoxy)propan-2-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CP 945,598 and is a potent and selective antagonist of the cannabinoid CB1 receptor.
Mechanism of Action
The mechanism of action of 5-[2-(4-Chlorophenoxy)propan-2-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole involves its binding to the cannabinoid CB1 receptor and blocking its activation by endogenous cannabinoids. This leads to a decrease in the activity of the CB1 receptor and a corresponding decrease in the physiological processes that it regulates.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to decrease appetite and food intake in animal models, as well as to decrease pain perception and improve mood.
Advantages and Limitations for Lab Experiments
One of the major advantages of 5-[2-(4-Chlorophenoxy)propan-2-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole is its potency and selectivity for the cannabinoid CB1 receptor. This makes it a useful tool for studying the physiological processes that are regulated by this receptor. However, one limitation of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 5-[2-(4-Chlorophenoxy)propan-2-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole. One area of interest is its potential for the treatment of obesity and related metabolic disorders. Another area of interest is its potential for the treatment of pain and mood disorders. Additionally, further research is needed to explore the potential off-target effects of this compound and to develop more selective CB1 receptor antagonists.
Synthesis Methods
The synthesis of 5-[2-(4-Chlorophenoxy)propan-2-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole involves the reaction of 4-chlorophenol with 2-bromo-2-methylpropane in the presence of a base to form the corresponding ether. This ether is then reacted with 4-methylbenzoyl chloride in the presence of a base to form the oxadiazole ring.
Scientific Research Applications
5-[2-(4-Chlorophenoxy)propan-2-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole has been studied extensively for its potential applications in scientific research. It has been shown to be a potent and selective antagonist of the cannabinoid CB1 receptor, which is involved in a variety of physiological processes, including appetite regulation, pain perception, and mood.
Properties
Molecular Formula |
C18H17ClN2O2 |
---|---|
Molecular Weight |
328.8 g/mol |
IUPAC Name |
5-[2-(4-chlorophenoxy)propan-2-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole |
InChI |
InChI=1S/C18H17ClN2O2/c1-12-4-6-13(7-5-12)16-20-17(23-21-16)18(2,3)22-15-10-8-14(19)9-11-15/h4-11H,1-3H3 |
InChI Key |
VKKDVCQHGCHWBH-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C(C)(C)OC3=CC=C(C=C3)Cl |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C(C)(C)OC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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